Cas no 63586-82-3 (1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 63586-82-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 426146
• PubChem ID: 4836159
• Update Time: 2025-04-19

1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 1-OXO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• 1-oxo-3,4-dihydro-2H-isoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-1-oxo-
• (RS)-1-oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 1,2,3,4-tetrahydro-1-oxo-3(RS)-isoquinolinecarboxylic acid
• 1-Oxo-1,2,3,4-tetrahydro-3(R,S)-isoquinolinecarboxylic Acid
• AC1NISQH
• Ambcb4041444
• DL-1,2,3,4-Tetrahydro-3-carboxy-1-keto-isoquinoline
• HMS1735M14
• MFCD00483631
• YXSGIZSINDRUBG-UHFFFAOYSA-N
• BB 0254845
• 1-oxo-1,2,3,4-tetrahydro-3-isoquinoline carboxylic acid
• 1-Oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylicacid
• 63586-82-3
• SCHEMBL1252255
• CS-0317434
• AKOS000320448
• LS-08593
• Z57050180
• DTXSID80406607
• 1-oxo-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid
• DB-226310
• G62160
• ALBB-025500
• 1-oxo-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid(SALTDATA: FREE)

• MDL： MFCD00483631
• Inchi： 1S/C10H9NO3/c12-9-7-4-2-1-3-6(7)5-8(11-9)10(13)14/h1-4,8H,5H2,(H,11,12)(H,13,14)
• InChI Key： YXSGIZSINDRUBG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC(C(=O)O)N1

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives